Cas no 1261685-72-6 (5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid)

• Product Name: 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid
• CAS No: 1261685-72-6
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4790431
• Update Time: 2025-10-30

5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid

• Inchi： 1S/C15H10ClF3O3/c16-12-5-9(6-14(20)21)4-11(7-12)10-2-1-3-13(8-10)22-15(17,18)19/h1-5,7-8H,6H2,(H,20,21)
• InChI Key： JTNZTBNAOWAIIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid

5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic Acid (CAS No. 1261685-72-6)

The compound 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS No. 1261685-72-6) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential use in drug development. The molecule consists of a biphenyl core with substituents at specific positions, including a chlorine atom at position 5 and a trifluoromethoxy group at position 3'. These substituents play a crucial role in modulating the chemical reactivity and biological activity of the compound.

Recent studies have highlighted the importance of biphenyl derivatives in the design of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of the trifluoromethoxy group in this compound is particularly interesting due to its strong electron-withdrawing properties, which can enhance the stability and bioavailability of the molecule. Additionally, the chlorine substituent at position 5 contributes to the overall polarity and solubility of the compound, making it suitable for use in polar solvents commonly employed in pharmaceutical formulations.

One of the most promising applications of 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid lies in its potential as a lead compound for drug discovery. Researchers have demonstrated that this compound exhibits selective binding to certain protein targets, making it a valuable tool for studying molecular interactions in biological systems. Furthermore, its structural versatility allows for further modification to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels, ensuring that the compound meets stringent quality standards required for preclinical studies. The synthesis pathway also highlights the importance of stereochemistry control, as the spatial arrangement of substituents can significantly influence the compound's biological activity.

From an environmental perspective, 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under controlled conditions, the compound undergoes gradual degradation through enzymatic pathways, minimizing its long-term impact on ecosystems. However, further research is needed to fully understand its behavior in different environmental compartments and to develop strategies for safe disposal.

In conclusion, 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS No. 1261685-72-6) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the development of innovative therapeutic agents and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in shaping future scientific advancements.